Cas no 109018-24-8 (2-(2,2-dimethoxyacetyl)cyclopentan-1-one)

• Product Name: 2-(2,2-dimethoxyacetyl)cyclopentan-1-one
• CAS No: 109018-24-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 3597099
• PubChem ID: 62744851
• Update Time: 2025-05-23

2-(2,2-dimethoxyacetyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(dimethoxyacetyl)-
• 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one
• AKOS012038234
• WQTXNEYYKZGRJG-UHFFFAOYSA-N
• CS-0348328
• EN300-1126514
• 109018-24-8
• 2-(2,2-dimethoxyacetyl)cyclopentanone
• 2-(2,2-dimethoxy-acetyl)-cyclopentanone
• SCHEMBL5100465
• 2-(2,2-dimethoxyacetyl)cyclopentan-1-one

• Inchi： 1S/C9H14O4/c1-12-9(13-2)8(11)6-4-3-5-7(6)10/h6,9H,3-5H2,1-2H3
• InChI Key： WQTXNEYYKZGRJG-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1C(C(OC)OC)=O

Computed Properties

• Exact Mass: 186.08920892Da
• Monoisotopic Mass: 186.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2,2-dimethoxyacetyl)cyclopentan-1-one

Recent Advances in the Study of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one (CAS: 109018-24-8)

The compound 2-(2,2-dimethoxyacetyl)cyclopentan-1-one (CAS: 109018-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentanone backbone and dimethoxyacetyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.

One of the key areas of interest is the role of 2-(2,2-dimethoxyacetyl)cyclopentan-1-one in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory activity against RNA viruses, including SARS-CoV-2. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing antiviral potency while minimizing cytotoxicity.

In addition to its antiviral properties, recent research has explored the compound's potential in cancer therapy. A team at the University of Cambridge reported in Nature Chemical Biology that 2-(2,2-dimethoxyacetyl)cyclopentan-1-one derivatives can selectively target cancer cells by inhibiting specific metabolic pathways. The study highlighted the compound's ability to disrupt the Warburg effect, a hallmark of cancer cell metabolism, through modulation of key enzymes in the glycolytic pathway.

The synthetic accessibility of 2-(2,2-dimethoxyacetyl)cyclopentan-1-one has also been a focus of recent investigations. A 2024 paper in Organic Letters described an improved, scalable synthesis route with higher yields and reduced environmental impact. This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives for pharmaceutical applications.

Pharmacokinetic studies have provided valuable insights into the compound's behavior in biological systems. Research published in Drug Metabolism and Disposition revealed that 2-(2,2-dimethoxyacetyl)cyclopentan-1-one exhibits favorable absorption and distribution profiles, though its metabolism requires further optimization to enhance bioavailability. These findings are guiding the design of next-generation derivatives with improved drug-like properties.

Looking forward, the versatility of 2-(2,2-dimethoxyacetyl)cyclopentan-1-one as a chemical building block continues to inspire new research directions. Current investigations are exploring its application in the development of antibiotics targeting multidrug-resistant bacteria and as a scaffold for neurodegenerative disease therapeutics. The compound's unique structural features offer multiple points for chemical modification, making it a valuable tool for medicinal chemistry optimization.